Ethyl 4-[4-[(2-chlorophenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(2-chlorophenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C20H22ClN3O5S/c1-2-29-20(26)23-11-13-24(14-12-23)30(27,28)16-9-7-15(8-10-16)19(25)22-18-6-4-3-5-17(18)21/h3-10H,2,11-14H2,1H3,(H,22,25)
• InChI Key: JQRGWJKDUOEUMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C20H22ClN3O5S
• Molecular Weight: 451.9 g/mol

Description

This compound is a derivative of piperazine, which is a common moiety in many pharmaceutical drugs. The molecule also contains a sulfonyl group and a carbamoyl group, which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the piperazine ring, the sulfonyl group, and the carbamoyl group. The exact structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could impact its solubility and stability.

Scientific Research Applications

Synthesis and Characterization in Various Fields

• Ethyl 4-[4-[(2-chlorophenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate and similar compounds have been synthesized and characterized in various studies. For instance, they have been used in the synthesis of novel heterocyclic disperse dyes for dyeing polyester fibers, displaying good fastness properties on dyed fabrics, though with poor photostability (Iyun et al., 2015). Additionally, these compounds have been synthesized for structural analysis, as seen in the crystal and molecular structure studies of related compounds (Achutha et al., 2017).

Applications in Medicinal Chemistry

• These compounds have been explored for their potential in medicinal chemistry. For instance, they have been used in the synthesis and characterization of new quinazolines, which were evaluated for antimicrobial activities (Desai et al., 2007). Similarly, derivatives of such compounds have been synthesized and evaluated for their antioxidant activities, with some showing potential as potent antioxidants and chelating agents (Sudhana & Jangampalli Adi, 2019).

Role in Agricultural Chemistry

• The applications of these compounds extend to agricultural chemistry as well. They have been used in studies related to the control of nematode populations in grasses, showcasing their potential use in pest management (Johnson, 1970).

Material Science and Dye Synthesis

• In material science, these compounds have been utilized in the synthesis of disperse dyes for textiles, exhibiting good dyeing performance and fastness properties on fabrics like polyester and nylon (Abolude et al., 2021).